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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-pyridinecarboxylate, also known as ethyl isonicotinate, is a heterocyclic organic
compound with the chemical formula CsHaNO:. It is an ester of isonicotinic acid and ethanol.
This document provides a comprehensive overview of its core physical properties, offering a
valuable resource for researchers and professionals in drug development and chemical
synthesis. The information is presented through clearly structured data tables, detailed
experimental protocols for property determination, and logical workflow diagrams.

Core Physical Properties

The physical characteristics of ethyl 4-pyridinecarboxylate are crucial for its handling,
formulation, and application in various scientific fields. The following tables summarize the key
guantitative data available for this compound.

General and Molecular Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b042127?utm_src=pdf-interest
https://www.benchchem.com/product/b042127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Chemical Formula CsHsNO2 [1112]
Molecular Weight 151.16 g/mol [1][2]

Clear colorless to light yellow
Appearance ) [2]

oil
CAS Number 1570-45-2 [1]

Thermodynamic Properties

Property Value Source(s)
Melting Point 23 °C [1][2]
Boiling Point 220 °C (at 760 mmHg) [1]

92 °C (at 8 mmHg)

[2]

Vapor Pressure

17.9 Paat 25 °C

hvsicochemical .

Property Value Source(s)
Density 1.105 g/mL [1]

1.009 g/mL at 25 °C 2]

Solubility Soluble in water [2]

pKa (of the conjugate acid) 3.45at 25 °C [2]
Refractive Index (n20/D) 1.501 [1][2]

LogP (Octanol-Water Partition 143 2]

Coefficient)

Experimental Protocols
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The following sections detail the general methodologies used to determine the key physical
properties of organic compounds like ethyl 4-pyridinecarboxylate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, the melting point is a sharp, well-defined temperature.

Methodology:

e Sample Preparation: A small amount of the solid sample is finely powdered and packed into
a capillary tube, which is sealed at one end.[3]

o Apparatus Setup: The capillary tube is placed in a heating block or an oil bath of a melting
point apparatus, adjacent to a calibrated thermometer.[4]

e Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) to
ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

[5]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire sample becomes a
clear liquid is recorded as the end of the melting range.[6] For a pure compound, this range
is typically narrow (0.5-1 °C).

Sample Preparation Measurement

Obain Solid Sample ‘—»‘ Grind to Fine Powder ‘—»‘ Pack into Capillary Tube [—2S€LSamPle ol 510 o in Melting Point Apparatus }—»‘ Heat Slowly and Observe ‘—»‘ Record Melting Range }M&>< Determine Melting Point

Click to download full resolution via product page

Melting Point Determination Workflow

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology:

o Apparatus Setup: A small amount of the liquid is placed in a test tube. A capillary tube,
sealed at one end, is inverted and placed into the test tube with the open end submerged in
the liquid. The test tube is then attached to a thermometer.[7]

e Heating: The assembly is heated in a liquid bath (e.g., oil or water).[8]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then stopped. The temperature at which the liquid just
begins to enter the capillary tube is recorded as the boiling point.[9]

Apparatus Setup Measurement
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Boiling Point Determination Workflow

Density Determination

Density is the mass of a substance per unit volume.
Methodology (Pycnometer Method):

» Weigh Empty Pycnometer: A clean, dry pycnometer (a flask with a specific volume) is
accurately weighed.

« Fill with Liquid: The pycnometer is filled with the liquid sample, ensuring no air bubbles are
present. The stopper is inserted, and any excess liquid is carefully wiped off.

» Weigh Filled Pycnometer: The filled pycnometer is weighed.
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e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Weigh Empty Pycnometer (m1) Fill Pycnometer with Liquid

Weigh Filled Pycnometer (m2)

Calculate Mass of Liquid (m = m2 - m1) Record Volume of Pycnometer (V)

Calculate Density (p =m/ V)

Result

Click to download full resolution via product page

Density Determination Workflow

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology (Qualitative):

o Sample Preparation: A small, measured amount of the solute (e.g., 50 mg) is placed in a test
tube.
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Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.
Mixing: The mixture is agitated vigorously for a set period.

Observation: The mixture is observed to see if the solute has completely dissolved. If not, the
mixture may be gently heated to determine the effect of temperature on solubility. The
substance is classified as soluble, partially soluble, or insoluble. This process is repeated
with a range of solvents of varying polarities (e.g., water, ethanol, diethyl ether, hexane).[10]

pKa Determination

The pKa is a measure of the acidity of a compound. For a base like ethyl 4-pyridinecarboxylate,

the pKa of its conjugate acid is determined.

Methodology (Potentiometric Titration):

Solution Preparation: A known concentration of the compound is dissolved in a suitable
solvent (often a water-methanol mixture for organic compounds).[11]

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI).

pH Monitoring: The pH of the solution is monitored continuously using a calibrated pH meter
as the acid is added.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, which is the point
where half of the base has been neutralized.[11]

Refractive Index Determination

The refractive index of a material is a dimensionless number that describes how fast light

travels through the material.

Methodology (Abbe Refractometer):

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.g., distilled water).[12]
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o Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.[13]

o Measurement: The prism is closed, and light is passed through the sample. The user looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.[14]

e Reading: The refractive index is read directly from the instrument's scale. The temperature is
also recorded as the refractive index is temperature-dependent.[12]

Conclusion

This technical guide provides essential physical property data for ethyl 4-pyridinecarboxylate, a
compound of interest in pharmaceutical and chemical research. The summarized data, coupled
with detailed general experimental protocols and illustrative workflows, serves as a
foundational resource for scientists and researchers. Accurate determination and
understanding of these physical properties are fundamental for the successful design of
experiments, development of formulations, and ensuring the quality and purity of synthesized
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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